Cas no 1182954-57-9 (N-ethyl-1-methyl-1H-pyrazol-3-amine)

• Product Name: N-ethyl-1-methyl-1H-pyrazol-3-amine
• CAS No: 1182954-57-9
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD12156914
• CID: 5617698
• PubChem ID: 60809330
• Update Time: 2025-06-10

N-ethyl-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2925289
• 1182954-57-9
• SCHEMBL17115796
• N-ethyl-1-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, N-ethyl-1-methyl-

• MDL： MFCD12156914
• Inchi： 1S/C6H11N3/c1-3-7-6-4-5-9(2)8-6/h4-5H,3H2,1-2H3,(H,7,8)
• InChI Key： LHQUBLDNLWZSHV-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 239.7±13.0 °C(Predicted)
• pka: 4.61±0.25(Predicted)

Additional information on N-ethyl-1-methyl-1H-pyrazol-3-amine

Introduction to N-ethyl-1-methyl-1H-pyrazol-3-amine (CAS No: 1182954-57-9)

N-ethyl-1-methyl-1H-pyrazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1182954-57-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a versatile scaffold widely recognized for its pharmacological properties and structural diversity. Pyrazoles and their derivatives have been extensively studied due to their ability to modulate various biological pathways, making them valuable candidates for drug discovery and development.

The molecular structure of N-ethyl-1-methyl-1H-pyrazol-3-amine consists of a six-membered aromatic ring containing two nitrogen atoms, with ethyl and methyl substituents attached at the 1 and 3 positions, respectively. This specific arrangement contributes to its unique chemical and biological characteristics, which have been explored in numerous research endeavors. The compound's amine functionality at the 3-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in interest regarding pyrazole derivatives as potential therapeutic agents. The structural features of N-ethyl-1-methyl-1H-pyrazol-3-amine make it an attractive candidate for investigating its pharmacological effects on various diseases. Studies have demonstrated that pyrazole-based compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties, among others. The presence of both ethyl and methyl groups in this molecule may influence its binding affinity to biological targets, making it a promising scaffold for drug design.

One of the most compelling aspects of N-ethyl-1-methyl-1H-pyrazol-3-amine is its potential in modulating enzyme activity. Pyrazole derivatives have been shown to interact with enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathogenesis. For instance, research has indicated that certain pyrazole-based compounds can inhibit the activity of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation and immune responses. This mechanism of action makes N-ethyl-1-methyl-1H-pyrazol-3-amine a candidate for developing novel therapeutics targeting inflammatory diseases.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. This property is particularly important for developing treatments for central nervous system (CNS) disorders. Pyrazole derivatives have shown promise in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where they exhibit neuroprotective effects by modulating oxidative stress and inflammation. The ethyl and methyl substituents in N-ethyl-1-methyl-1H-pyrazol-3-amine may enhance its ability to penetrate the CNS, making it a potential lead compound for further investigation.

The synthesis of N-ethyl-1-methyl-1H-pyrazol-3-amines involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-ketoesters or ketones, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled the efficient preparation of complex pyrazole derivatives, facilitating their exploration in medicinal chemistry.

In addition to its pharmacological potential, N-(ethyl-methyl-pyrazol-3-amine) has been investigated for its role in biochemical pathways. Studies have suggested that it may interact with metal ions, which are essential cofactors for numerous enzymes involved in cellular metabolism. By modulating metal ion homeostasis, this compound could influence various physiological processes, including DNA replication and repair. Such interactions may provide insights into developing treatments for metal ion-related disorders.

The toxicological profile of N-(ethyl-methyl-pyrazol-3-amine) is another critical aspect that has been examined in preclinical studies. Initial assessments indicate that the compound exhibits low toxicity at therapeutic doses, suggesting its safety for further development. However, comprehensive toxicological studies are necessary to fully understand its potential side effects and long-term safety profile. These studies will be crucial in guiding its translation from preclinical research to clinical applications.

The future directions for research on N-(ethyl-methyl-pyrazol-3-amine) include exploring its potential as an antiviral agent. Pyrazole derivatives have shown activity against various viruses by inhibiting viral enzymes or interfering with viral replication processes. Given the ongoing global health challenges posed by viral infections, this compound could serve as a valuable starting point for developing novel antiviral therapies. Additionally, investigating its efficacy in combination with other drugs may provide synergistic benefits in treating complex diseases.

In conclusion, N-(ethylmethylpyrazol3amine)(CAS No: 1182954-57.9) is a promising compound with diverse pharmacological applications...